molecular formula C16H23BrN2O2S B7912357 4-(6-Bromo-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester

4-(6-Bromo-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester

Cat. No.: B7912357
M. Wt: 387.3 g/mol
InChI Key: FXRNQOXIPWORAF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a piperidine derivative featuring a tert-butyl carbamate group at the 1-position and a 6-bromo-2-pyridinylthio methyl substituent at the 4-position. The tert-butyl carbamate (Boc) group is a common protective moiety in organic synthesis, enhancing solubility and stability during reactions . The bromopyridinylthio methyl group introduces a sulfur-linked aromatic system, which may influence electronic properties and reactivity, particularly in cross-coupling reactions or as a pharmacophore in drug discovery.

Properties

IUPAC Name

tert-butyl 4-[(6-bromopyridin-2-yl)sulfanylmethyl]piperidine-1-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H23BrN2O2S/c1-16(2,3)21-15(20)19-9-7-12(8-10-19)11-22-14-6-4-5-13(17)18-14/h4-6,12H,7-11H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FXRNQOXIPWORAF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)N1CCC(CC1)CSC2=NC(=CC=C2)Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H23BrN2O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

387.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

4-(6-Bromo-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester is a compound with significant potential in medicinal chemistry, particularly due to its unique structural features that facilitate interactions with various biological targets. This article reviews the biological activity of this compound, focusing on its synthesis, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 4-(6-Bromo-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester is C16H24BrN3O2S, with a molecular weight of approximately 370.29 g/mol. The structure includes a piperidine ring, a brominated pyridine moiety, and a tert-butyl ester group, which contribute to its biological activity.

Property Value
Molecular FormulaC16H24BrN3O2S
Molecular Weight370.29 g/mol
CAS Number1353951-64-0
Structural FeaturesPiperidine ring, brominated pyridine, tert-butyl ester

Synthesis

The synthesis of this compound typically involves multi-step organic reactions, which may include:

  • Formation of the piperidine ring.
  • Introduction of the brominated pyridine moiety.
  • Esterification to form the tert-butyl ester.

This complex synthesis is crucial for obtaining compounds with desired biological activities.

The biological activity of 4-(6-Bromo-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester is primarily attributed to its ability to interact with specific receptors and enzymes. The bromopyridine moiety can bind to nucleophilic sites on these biological targets, potentially modulating their activity. This interaction is essential for understanding how modifications to the compound might enhance its efficacy or selectivity against specific diseases .

Case Studies and Research Findings

Recent studies have highlighted the potential applications of this compound in drug discovery:

  • Antimicrobial Activity : Research indicates that similar compounds exhibit significant antimicrobial properties. For instance, derivatives containing piperidine rings have shown promising results against Mycobacterium tuberculosis, with minimum inhibitory concentrations (MICs) ranging from 0.5 to 512 μg/mL . The structural modifications in these derivatives are critical for their activity.
  • Anticancer Potential : Compounds similar to 4-(6-Bromo-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester have been evaluated for anticancer properties. Some derivatives demonstrated selective cytotoxicity towards cancer cells, prompting further research into their mechanisms and potential therapeutic uses .
  • Structure-Activity Relationship (SAR) : The relationship between the chemical structure and biological activity has been extensively studied. For example, modifications at specific positions on the piperidine or pyridine rings can significantly alter the compound's potency and selectivity against various pathogens .

Scientific Research Applications

Medicinal Chemistry Applications

This compound exhibits properties that make it a candidate for drug development, particularly in the field of antagonists for specific receptors.

CXCR Antagonism

Research indicates that compounds with a similar structure have been explored as noncompetitive antagonists of chemokine receptors CXCR1 and CXCR2, which are implicated in inflammatory diseases and cancer progression. Studies have shown that modifications in the molecular structure can lead to enhanced activity against these receptors, suggesting a pathway for developing new therapeutic agents targeting inflammatory conditions .

Synthesis of Bioactive Molecules

The tert-butyl ester moiety allows for easier manipulation during synthetic processes, making it a useful building block for creating more complex bioactive molecules. Its ability to undergo various chemical transformations (e.g., hydrolysis, reduction) can lead to derivatives with improved pharmacological profiles.

Biological Research Applications

The compound's structural features suggest potential in studying biological mechanisms.

Biochemical Probes

Due to its unique functional groups, this compound can serve as a biochemical probe to study protein interactions and enzyme activities. The sulfanylmethyl group may facilitate interactions with thiol-containing proteins, providing insights into redox biology and cellular signaling pathways .

Antimicrobial Activity

Preliminary investigations into similar compounds have shown promising results regarding antimicrobial properties. The presence of the bromine atom may enhance the lipophilicity of the molecule, potentially increasing its membrane permeability and efficacy against bacterial strains .

Material Science Applications

The compound's chemical stability and reactivity make it suitable for applications in material science.

Development of Functional Materials

Compounds like this one can be utilized in the synthesis of polymers or coatings with specific functionalities, such as antimicrobial surfaces or drug delivery systems. The ability to modify its structure allows researchers to tailor materials for specific applications .

Table 1: Summary of Related Research Findings

StudyFocusFindings
PMC4207547CXCR AntagonismIdentified structural modifications leading to enhanced receptor inhibition.
NovachemSynthesis ApplicationsDemonstrated the utility of similar compounds in synthesizing complex bioactive molecules.
CymitQuimicaMaterial ApplicationsExplored the use of related compounds in developing functional materials with antimicrobial properties.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key analogs, highlighting differences in substituents, heterocycles, and physicochemical properties:

Compound Name Molecular Formula MW (g/mol) Substituent Details Heterocycle Substituent Atom Key Properties/Notes References
4-(6-Bromo-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester C17H25BrN2O2S ~387.33* 6-Bromo-2-pyridinylthio methyl Pyridine Sulfur (S) Hypothesized higher lipophilicity (XLogP3 ~3.5–4.0) due to sulfur; potential for Suzuki coupling via Br substituent. N/A
3-(6-Bromo-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester C16H23BrN2O3 371.28 6-Bromo-2-pyridinyloxy methyl Pyridine Oxygen (O) Lower MW and XLogP3 (~2.5–3.0) compared to sulfur analog; reduced steric bulk.
4-(4-Bromopyrazol-1-yl)piperidine-1-carboxylic acid tert-butyl ester C13H20BrN3O2 331.86 4-Bromo-1-pyrazolyl Pyrazole Nitrogen (N) Melting point: 77–81°C; soluble in methanol; pyrazole’s dual N-atoms enhance H-bonding.
4-(5-Bromo-2,3-dihydro-indol-1-yl)-piperidine-1-carboxylic acid tert-butyl ester C18H25BrN2O2 381.31 5-Bromo-2,3-dihydroindol-1-yl Indole Nitrogen (N) Partially saturated indole increases conformational flexibility.
4-(4-Chloro-6-methyl-pyrimidin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester C16H24ClN3O3 341.83 4-Chloro-6-methylpyrimidin-2-yloxy methyl Pyrimidine Oxygen (O) Chlorine and methyl groups enhance steric and electronic diversity.

*Estimated MW based on tert-butyl carbamate (C10H19NO2, 185.26 g/mol) + 6-bromo-2-pyridinylthio methyl (C6H4BrNS, 202.07 g/mol).

Key Structural and Functional Insights:

Substituent Atom Effects :

  • Sulfur (S) in the target compound increases lipophilicity and polarizability compared to oxygen (O) analogs (e.g., , MW 371.28) . This may enhance membrane permeability in biological systems.
  • Pyrazole-based analogs () utilize nitrogen (N) for heterocyclic bonding, offering distinct electronic profiles for target interactions .

Heterocycle Diversity: Pyridine derivatives (target and ) exhibit planar aromatic systems, whereas pyrimidines () and pyrazoles () introduce additional nitrogen atoms, altering π-π stacking and hydrogen-bonding capabilities .

Bromine as a Reactive Handle :

  • The 6-bromo substituent on pyridine (target) enables cross-coupling reactions (e.g., Suzuki-Miyaura), a feature shared with 4-bromopyrazole () but absent in chloro- or methyl-substituted analogs .

Physicochemical Properties: Melting points and solubility (e.g., ’s pyrazole analog is soluble in methanol) suggest that sulfur-containing derivatives may require tailored purification strategies .

Preparation Methods

Reaction Design and Optimization

A groundbreaking method (CN108558792B) employs visible-light photocatalysis to synthesize the target compound in one step. This approach circumvents traditional multi-step sequences and avoids hazardous reagents:

  • Reactants : 2-Aminopyridine, piperazine-1-tert-butyl formate.

  • Catalyst : Acridine salt (0.1 equiv).

  • Oxidant : 2,2,6,6-Tetramethylpiperidine-N-oxide (TEMPO, 0.5 equiv).

  • Solvent : Anhydrous dichloroethane.

  • Conditions : Blue LED irradiation (10 h), oxygen atmosphere.

The reaction proceeds via a radical-mediated C–N coupling mechanism, achieving a 95% yield . Comparative advantages include reduced byproduct formation and elimination of heavy-metal catalysts.

Table 1: Photocatalytic Synthesis Parameters

ParameterValue
Yield95%
Reaction Time10 hours
TemperatureRoom temperature
Key InnovationRadical coupling under light

Multi-Step Synthesis via Nucleophilic Substitution

Sequential Functionalization

A classical route involves constructing the piperidine-pyridine sulfide linkage through nucleophilic substitution:

  • Piperidine Protection :

    • Piperidine is protected as its tert-butyl carbamate using Boc anhydride in dichloromethane with triethylamine (yield: 85–90%).

  • Thiolation :

    • The protected piperidine reacts with 6-bromo-2-mercaptopyridine in DMF using K₂CO₃ as a base (60°C, 12 h).

  • Methylation :

    • The thiol intermediate undergoes alkylation with methyl bromide or iodomethane (yield: 70–75%).

Table 2: Stepwise Synthesis Metrics

StepReagents/ConditionsYield
ProtectionBoc₂O, Et₃N, CH₂Cl₂90%
Thiolation6-Bromo-2-mercaptopyridine, K₂CO₃68%
AlkylationCH₃I, DMF, 60°C72%

Suzuki-Miyaura Cross-Coupling Approach

Boronate Ester Utilization

A palladium-catalyzed coupling strategy (RSC PDF) adapts Suzuki-Miyaura methodology for aryl-sulfide formation:

  • Boron Partner : tert-Butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydropyridine-1-carboxylate.

  • Electrophilic Partner : 2-Bromo-6-(bromomethyl)pyridine.

  • Catalyst : Pd(PPh₃)₄ (5 mol%).

  • Base : Na₂CO₃.

  • Solvent : THF/H₂O (4:1).

This method achieves moderate yields (60–65%) but offers regioselectivity for the pyridine-thioether bond.

Protective Group Strategies and Optimization

tert-Butyl Ester Stability

The tert-butyl group’s stability under acidic conditions necessitates careful deprotection protocols. For example, HCl in dioxane (4 M, 2 h) removes Boc protection without affecting the sulfide linkage.

Sulfur Compatibility

Thioether formation requires inert atmospheres (N₂/Ar) to prevent oxidation. Tris(2-carboxyethyl)phosphine (TCEP) is often added to suppress disulfide byproducts.

Comparative Analysis of Methods

Table 3: Method Comparison

MethodYieldCostScalability
Photocatalytic95%HighModerate
Stepwise Substitution70%LowHigh
Suzuki Coupling65%ModerateLow

Industrial Considerations

  • Photocatalytic Synthesis : Despite high yields, scalability is limited by light penetration in large reactors.

  • Stepwise Routes : Preferred for bulk production due to reagent availability and established protocols .

Q & A

Q. Basic

  • Storage : Keep at 2–8°C under inert gas (Ar/N2_2) to prevent Boc group hydrolysis .
  • Handling : Use gloveboxes for moisture-sensitive steps; avoid prolonged exposure to light (risk of S-Br bond cleavage) .

How to design experiments to study enzyme interactions?

Q. Advanced

  • Docking studies : Use Schrödinger Suite or AutoDock to model binding with target enzymes (e.g., kinases) .
  • Isothermal Titration Calorimetry (ITC) : Quantify binding affinity (Kd_d) and stoichiometry .
  • Fluorescent labeling : Attach probes (e.g., FITC) to the piperidine amine for cellular uptake assays .

What analytical techniques confirm stability under varying conditions?

Q. Basic

  • Accelerated degradation studies : Expose to heat (40°C), humidity (75% RH), and UV light, then monitor via:
    • HPLC : Detect decomposition products (e.g., tert-butyl alcohol from Boc cleavage) .
    • NMR : Track shifts in aromatic protons indicating bromine loss .

How to address discrepancies in biological activities of analogs?

Advanced
For conflicting SAR data (e.g., varying IC50_{50} values for similar derivatives):

  • Crystallography : Resolve 3D structures of target-ligand complexes to identify critical interactions .
  • Proteolysis studies : Use CETSA (Cellular Thermal Shift Assay) to validate target engagement in live cells .

What computational methods predict novel reactivity?

Q. Advanced

  • DFT calculations : Model transition states for nucleophilic substitution or oxidation reactions .
  • Machine learning : Train models on existing pyridine-thioether reactivity datasets to predict regioselectivity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.